Cas no 2680529-63-7 ((2-Aminoethyl)(methyl)nitrosoamine)

• Product Name: (2-Aminoethyl)(methyl)nitrosoamine
• CAS No: 2680529-63-7
• MF: C₃H₉N₃O
• MW: 103.123059988022
• MDL: MFCD34185806
• CID: 5666449
• PubChem ID: 87375711
• Update Time: 2023-09-11

(2-Aminoethyl)(methyl)nitrosoamine Chemical and Physical Properties

Names and Identifiers

• (2-aminoethyl)(methyl)nitrosoamine
• 2680529-63-7
• SCHEMBL2351406
• EN300-27716264
• (2-Aminoethyl)(methyl)nitrosoamine

• MDL： MFCD34185806
• Inchi： 1S/C3H9N3O/c1-6(5-7)3-2-4/h2-4H2,1H3
• InChI Key： NSFYTDPPMSBVAE-UHFFFAOYSA-N
• SMILES： O=NN(C)CCN

Computed Properties

• Exact Mass: 103.074561919g/mol
• Monoisotopic Mass: 103.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 56.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 58.7Ų

Experimental Properties

• Density: 1.15±0.1 g/cm3(Predicted)
• Boiling Point: 244.8±23.0 °C(Predicted)
• pka: 8.20±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic N-nitroso compounds
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic nitroso compounds Organic N-nitroso compounds